Cas no 108451-51-0 (TRIMETHYLAMINE-15N HYDROCHLORIDE)

TRIMETHYLAMINE-15N HYDROCHLORIDE is a stable isotope-labeled compound where the nitrogen atom is enriched with 15N, making it a valuable tool in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry studies. This labeled derivative of trimethylamine hydrochloride is particularly useful for tracing metabolic pathways, studying reaction mechanisms, and conducting isotopic dilution analyses. Its high isotopic purity ensures minimal interference in experimental results, while its chemical stability allows for consistent performance in various applications. The compound is commonly employed in pharmaceutical research, environmental science, and biochemical investigations where precise isotopic labeling is required for accurate data interpretation.

TRIMETHYLAMINE-15N HYDROCHLORIDE structure

108451-51-0 structure

Product Name:TRIMETHYLAMINE-15N HYDROCHLORIDE

CAS No:108451-51-0

MF:

MW:

CID:5040439

Update Time:2025-10-10

TRIMETHYLAMINE-15N HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

- TRIMETHYLAMMONIUM-15N CHLORIDE
- TRIMETHYLAMINE-15N HYDROCHLORIDE
- Trimethylamine-15N·HCl

TRIMETHYLAMINE-15N HYDROCHLORIDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	T808527-1mg	Trimethylamine-15N Hydrochloride	108451-51-0		1mg	$184.00	2023-05-17
TRC	T808527-10mg	Trimethylamine-15N Hydrochloride	108451-51-0		10mg	$1447.00	2023-05-17

TRIMETHYLAMINE-15N HYDROCHLORIDE Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on TRIMETHYLAMINE-15N HYDROCHLORIDE

TRIMETHYLAMINE-15N HYDROCHLORIDE: A Comprehensive Overview

TRIMETHYLAMINE-15N HYDROCHLORIDE (CAS No. 108451-51-0) is a specialized compound that has garnered significant attention in various scientific and industrial applications. This compound is a nitrogen-containing organic salt, derived from trimethylamine, with the nitrogen atom enriched with the 15N isotope. The hydrochloride form ensures its solubility in aqueous solutions, making it highly versatile for use in research and development settings.

The 15N enrichment of this compound is particularly valuable in isotopic labeling studies, where it serves as a tracer in metabolic and biochemical processes. Recent advancements in mass spectrometry have further enhanced the utility of TRIMETHYLAMINE-15N HYDROCHLORIDE in studying nitrogen metabolism, protein synthesis, and enzyme kinetics. Researchers have utilized this compound to investigate the dynamics of nitrogen incorporation into biomolecules, providing insights into cellular pathways and metabolic disorders.

In the field of pharmaceuticals, TRIMETHYLAMINE-15N HYDROCHLORIDE has been employed as an intermediate in the synthesis of bioactive compounds. Its role as a precursor in drug development has been highlighted in studies focused on optimizing synthetic routes for complex molecules. For instance, recent research has demonstrated its application in the construction of heterocyclic frameworks, which are critical components of many therapeutic agents.

The environmental impact of TRIMETHYLAMINE-15N HYDROCHLORIDE has also been a topic of interest. Studies have explored its degradation pathways under various environmental conditions, shedding light on its potential role in nutrient cycling and ecosystem health. These findings are particularly relevant for industries involved in waste management and agricultural practices, where understanding nitrogen dynamics is crucial.

From a manufacturing perspective, the synthesis of TRIMETHYLAMINE-15N HYDROCHLORIDE involves a multi-step process that ensures high purity and isotopic enrichment. Recent innovations in chemical synthesis have improved the efficiency of this process, reducing costs and enhancing scalability. Quality control measures, including advanced spectroscopic techniques and chromatographic analyses, ensure that the final product meets stringent standards for research and industrial use.

In conclusion, TRIMETHYLAMINE-15N HYDROCHLORIDE (CAS No. 108451-51-0) is a versatile compound with applications spanning multiple disciplines. Its isotopic enrichment makes it an invaluable tool in scientific research, while its chemical properties render it suitable for industrial applications. As ongoing research continues to uncover new uses and optimizations for this compound, its role in advancing science and technology is expected to grow significantly.